Cas no 1170652-45-5 (N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide)

• Product Name: N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide
• CAS No: 1170652-45-5
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 6503749
• PubChem ID: 25854608
• Update Time: 2025-07-19

N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide
• F5118-0548
• AKOS024498987
• N-benzyl-2-ethylpyrazole-3-carboxamide
• 1170652-45-5

• Inchi： 1S/C13H15N3O/c1-2-16-12(8-9-15-16)13(17)14-10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,14,17)
• InChI Key： IGQSWHJMIKJYKR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1CC)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.9Ų

Additional information on N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide

Professional Introduction to N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide (CAS No. 1170652-45-5)

N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide, a compound with the chemical identifier CAS No. 1170652-45-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amide derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound is characterized by a pyrazole core, which is a well-documented scaffold in drug discovery, known for its versatility and biological activity.

The molecular structure of N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide consists of a benzyl group attached to the nitrogen atom of the pyrazole ring, with an ethyl substituent at the adjacent carbon. This configuration imparts specific electronic and steric properties that make it an attractive candidate for further exploration in synthetic chemistry and pharmacological research. The presence of the carboxamide functional group enhances the compound's solubility and reactivity, facilitating its integration into various chemical syntheses.

Recent studies have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. The pyrazole core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of different substituents, such as benzyl and ethyl groups, can modulate these activities, making it possible to fine-tune the pharmacological profile of the compound. N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide has been investigated for its potential role in inhibiting specific enzymes and receptors involved in disease pathways.

In particular, research has focused on the compound's interaction with enzymes that play a crucial role in metabolic disorders and cancer progression. The benzyl group in N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide is believed to enhance binding affinity to target proteins, while the ethyl substituent contributes to optimal spatial orientation within the active site. This dual functionality has been observed to improve the compound's efficacy in preclinical models.

The synthesis of N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazole ring system. These methods not only streamline the synthesis but also allow for easy modification of substituents, enabling researchers to explore a diverse array of analogs.

The pharmacokinetic properties of N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide have been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits reasonable bioavailability and stability under physiological conditions, suggesting its potential for therapeutic use. Additionally, preliminary toxicology studies indicate that it is well-tolerated at tested doses, further supporting its suitability for clinical development.

One of the most intriguing aspects of N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide is its ability to modulate signaling pathways associated with inflammation and cell proliferation. Experimental data suggests that it may interfere with key molecular targets involved in chronic diseases such as arthritis and certain types of cancer. By inhibiting specific enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), this compound could offer a novel approach to managing these conditions without the side effects associated with traditional therapies.

The integration of computational chemistry techniques has accelerated the discovery process for derivatives like N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide. Molecular modeling studies have helped predict binding affinities and optimize lead structures before experimental synthesis. This approach not only saves time but also reduces costs by minimizing trial-and-error experimentation. Furthermore, virtual screening methods have identified potential new applications for this compound by comparing its structure with known bioactive molecules.

In conclusion, N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide (CAS No. 1170652-45-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this one are poised to play a significant role in shaping future treatment strategies.